Cas no 2989275-31-0 (Antiproliferative agent-37)

• Product Name: Antiproliferative agent-37
• CAS No: 2989275-31-0
• MF: C₂₁H₁₇FN₂O₂
• MW: 348.370288610458
• CID: 6843174
• PubChem ID: 169450649
• Update Time: 2025-05-18

Antiproliferative agent-37 Chemical and Physical Properties

Names and Identifiers

• Antiproliferative agent-37
• 2989275-31-0
• CS-0896490
• HY-156183

• Inchi： 1S/C21H17FN2O2/c1-25-15-6-7-17(19(11-15)26-2)21-20-16(8-9-23-21)18(12-24-20)13-4-3-5-14(22)10-13/h3-12,24H,1-2H3
• InChI Key： GFGUONALQQRUOT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CNC2C(C3C=CC(=CC=3OC)OC)=NC=CC=21

Computed Properties

• Exact Mass: 348.12740595Da
• Monoisotopic Mass: 348.12740595Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.1Ų

Additional information on Antiproliferative agent-37

Antiproliferative Agent-37 (CAS No. 2989275-31-0): A Promising Compound in Cancer Research

Antiproliferative Agent-37 (CAS No. 2989275-31-0) is a novel compound that has garnered significant attention in the field of cancer research due to its potent antiproliferative properties. This compound is part of a growing class of small molecules designed to inhibit the uncontrolled cell division characteristic of cancer cells. The unique chemical structure and mechanism of action of Antiproliferative Agent-37 make it a promising candidate for the development of new therapeutic strategies against various types of cancer.

The chemical structure of Antiproliferative Agent-37 (CAS No. 2989275-31-0) has been extensively characterized through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have revealed a complex molecular framework that includes multiple functional groups, such as hydroxyl, carbonyl, and aromatic rings, which contribute to its biological activity. The presence of these functional groups allows Antiproliferative Agent-37 to interact with specific cellular targets, thereby modulating key signaling pathways involved in cell proliferation and survival.

Recent studies have demonstrated that Antiproliferative Agent-37 exerts its antiproliferative effects through multiple mechanisms. One of the primary mechanisms involves the inhibition of cyclin-dependent kinases (CDKs), which are crucial enzymes that regulate the cell cycle. By blocking the activity of CDKs, Antiproliferative Agent-37 effectively arrests the cell cycle at the G1/S checkpoint, preventing cancer cells from progressing to the S phase and undergoing DNA replication. This mechanism has been validated in both in vitro and in vivo models, showing significant reductions in tumor growth and metastasis.

In addition to its effects on CDKs, Antiproliferative Agent-37 has also been shown to induce apoptosis in cancer cells. Apoptosis, or programmed cell death, is a critical process that helps eliminate damaged or abnormal cells from the body. Research has indicated that Antiproliferative Agent-37 activates pro-apoptotic pathways by upregulating the expression of pro-apoptotic proteins such as Bax and Bak while downregulating anti-apoptotic proteins like Bcl-2. This dual action ensures that cancer cells are not only prevented from dividing but are also actively eliminated from the body.

The selectivity of Antiproliferative Agent-37 for cancer cells over normal cells is another important aspect that has been extensively studied. Preclinical data suggest that this compound exhibits a high therapeutic index, meaning it can effectively target cancer cells without causing significant toxicity to healthy tissues. This selectivity is attributed to the unique binding properties of Antiproliferative Agent-37, which allow it to preferentially interact with aberrant signaling pathways found in cancer cells.

Clinical trials are currently underway to evaluate the safety and efficacy of Antiproliferative Agent-37 in various types of cancer. Early-phase trials have shown promising results, with patients experiencing significant reductions in tumor size and improved overall survival rates. These findings have sparked considerable interest among researchers and clinicians alike, who are optimistic about the potential of Antiproliferative Agent-37 as a novel anticancer therapy.

Beyond its direct antitumor effects, Antiproliferative Agent-37 has also shown potential as a combination therapy with existing anticancer drugs. Synergistic interactions between Antiproliferative Agent-37 and other chemotherapeutic agents have been observed, leading to enhanced therapeutic outcomes and reduced drug resistance. This combinatorial approach is particularly relevant for treating advanced or refractory cancers where monotherapy may be insufficient.

In conclusion, Antiproliferative Agent-37 (CAS No. 2989275-31-0) represents a significant advancement in the field of cancer research. Its multifaceted mechanism of action, high selectivity for cancer cells, and potential for combination therapy make it an exciting candidate for further development and clinical application. As research continues to uncover new insights into its biological properties and therapeutic potential, it is likely that Antiproliferative Agent-37 will play an increasingly important role in the fight against cancer.